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Cat. No.: B2850034

Get Quote

Executive Summary
Compound 11 is a small-molecule inhibitor of Sirtuin 5 (SIRT5), an NAD⁺-dependent deacylase

localized primarily in the mitochondrial matrix.[1] Unlike other sirtuins (SIRT1–3) that primarily

target acetylated lysines, SIRT5 is specialized for removing negatively charged acyl

modifications—specifically succinyl, malonyl, and glutaryl groups—from lysine residues.[2]

This guide details the mechanism of action (MoA) of Compound 11, a 2-hydroxybenzoic acid

(salicylic acid) derivative identified as a selective SIRT5 inhibitor. Unlike broad-spectrum sirtuin

inhibitors such as suramin, Compound 11 exploits the unique structural features of the SIRT5

acyl-binding pocket to achieve isoform selectivity. This document serves as a technical manual

for researchers utilizing Compound 11 to interrogate SIRT5 biology, metabolic regulation, and

potential therapeutic interventions in cancer and metabolic diseases.
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Scaffold: 2-Hydroxybenzoic acid (Salicylic acid) core.

Key Pharmacophore: The carboxylic acid moiety is the critical warhead.

Potency: IC₅₀ = 26.4 ± 0.8 µM (Fluorescence Assay).[1]

Selectivity: >15-fold selectivity over SIRT1, SIRT2, and SIRT3 (IC₅₀ > 400 µM).

Structural Mechanism of Selectivity
The selectivity of Compound 11 is driven by the unique architecture of the SIRT5 catalytic

pocket. While SIRT1 and SIRT2 possess hydrophobic pockets adapted for acetyl-lysine, SIRT5

contains a conserved arginine (Arg105) and tyrosine (Tyr102) residue deep within the active

site. These residues normally stabilize the negatively charged carboxylate of succinyl- or

glutaryl-lysine substrates.

Compound 11 mimics this interaction:

Electrostatic Anchoring: The carboxylate group of Compound 11 forms a bidentate salt

bridge with Arg105. This interaction is the primary determinant of SIRT5 specificity, as other

sirtuins lack this cationic anchor in the corresponding position.

Hydrogen Bonding:

The carboxylate also forms a hydrogen bond with Tyr102.[1]

The adjacent hydroxyl group (2-position) forms a hydrogen bond with Val221, stabilizing

the ligand orientation.

Hydrophobic/Pi-Stacking: The aromatic ring engages in pi-pi stacking interactions with

Phe223 and Tyr255, further locking the compound in the active site.
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Caption: Schematic of Compound 11 interactions within the SIRT5 active site. The Arg105 salt

bridge is the key driver of isoform selectivity.

Mechanism of Action (MoA)
Inhibition Kinetics
Compound 11 acts as a competitive inhibitor with respect to the acyl-lysine substrate. By

occupying the deep acyl-binding pocket (specifically the site reserved for the succinyl/glutaryl

carboxylate), it physically blocks the entry of the bulky, negatively charged acyl groups of

endogenous substrates.

Substrate Competition: Competes with succinyl-lysine, malonyl-lysine, and glutaryl-lysine

peptides.

Cofactor Relation: The inhibition is likely non-competitive with respect to NAD⁺, as the

binding site overlaps with the acyl-substrate channel rather than the NAD⁺ Rossmann fold,

although steric occlusion can affect overall catalysis.

Thermodynamic Stabilization
Binding of Compound 11 induces a conformational shift that thermally stabilizes the SIRT5

protein.

Thermal Shift: +1.8°C shift in melting temperature (
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) at 100 µM.

Significance: This positive

confirms direct physical binding and ligand-induced structural rigidity, a hallmark of specific
active-site engagement.

Experimental Protocols
To validate SIRT5 inhibition by Compound 11 in your own laboratory, use the following self-

validating protocols.

Differential Scanning Fluorimetry (Thermal Shift Assay)
Objective: Confirm direct binding of Compound 11 to SIRT5.

Materials:

Recombinant human SIRT5 (2–5 µM final).

Sypro Orange (5000x stock, use at 5x final).

Buffer: 50 mM HEPES (pH 7.5), 150 mM NaCl.

Compound 11 (dissolved in DMSO).

Protocol:

Preparation: Prepare a master mix containing SIRT5 and Sypro Orange in the buffer.

Plating: Aliquot 19 µL of master mix into a 96-well PCR plate.

Treatment: Add 1 µL of Compound 11 (final conc. 10–200 µM). Include DMSO-only control

(Negative) and Suramin (Positive Control, 100 µM).

Run: Perform melt curve analysis in a qPCR machine (25°C to 95°C, ramp rate 0.3°C/s).

Analysis: Calculate the derivative of fluorescence (-d(RFU)/dT). The peak indicates

.
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Validation Criteria:

(Compound 11 - DMSO) > 1.0°C indicates significant binding.

Trypsin-Coupled Fluorescence Deacylation Assay
Objective: Quantify IC₅₀ of Compound 11 against SIRT5 activity.

Materials:

Substrate: Ac-Lys(Succ)-AMC (Fluorogenic succinyl-lysine).

Enzyme: SIRT5 (20–50 nM).

Developer: Trypsin (10 mg/mL stock).

Cofactor: NAD⁺ (500 µM).

Workflow Visualization:

Incubation
SIRT5 + Cpd 11 + NAD+ + Substrate

Deacylation Reaction
(30-60 min @ 37°C)

Enzymatic
Cleavage Stop & Develop

Add Trypsin + NAM

Cleaves
Deacylated Lys Readout

Fluorescence (Ex 360 / Em 460)

Release
AMC

Click to download full resolution via product page

Caption: Workflow for the Trypsin-Coupled Fluorescence Assay. Trypsin only cleaves the lysine

after SIRT5 has removed the succinyl group.

Step-by-Step:

Reaction Mix: Mix SIRT5, NAD⁺, and Compound 11 in assay buffer (50 mM Tris-HCl pH 8.0,

137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂). Incubate for 10 min at 37°C.

Start: Initiate reaction by adding Ac-Lys(Succ)-AMC substrate (50 µM).

Incubate: 30 minutes at 37°C.
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Stop/Develop: Add Stop Solution containing Nicotinamide (NAM, 5 mM) to halt SIRT5 activity

and Trypsin (0.5 mg/mL) to release the fluorophore from de-succinylated lysine.

Measure: Read fluorescence after 20 min (Ex: 360 nm, Em: 460 nm).

Data Processing: Plot % Inhibition vs. Log[Compound 11]. Fit to a 4-parameter logistic

equation to determine IC₅₀.

Summary of Key Data
Parameter Value / Description Notes

Target SIRT5 (Human) Mitochondrial Deacylase

Primary Activity Inhibition of Desuccinylation
Also inhibits

demalonylation/deglutarylation

IC₅₀ 26.4 ± 0.8 µM
Determined via Ac-Lys(Succ)-

AMC assay

Binding Site Acyl-Lysine Pocket Anchored by Arg105 & Tyr102

Selectivity > 15-fold vs. SIRT1/2/3
Due to unique cationic pocket

of SIRT5

Thermal Shift +1.8°C
Indicates stabilizing ligand

binding
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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